The direct epoxidation of propylene to propylene oxide (PO) using molecular oxygen is an attractive alternative to current production methods using chlorohydrin or hydroperoxide-mediated processes, which are environmentally harmful and expensive. Although direct ethylene epoxidation using Ag-based catalysts has been practiced industrially for decades, due to the presence of allylic hydrogen in propylene the selectivity toward epoxide is generally much lower for propylene than for ethylene. Mechanistic understanding on well-characterized surfaces of model catalysts can potentially provide guidance to effectively alter the electronic properties of the catalyst in order to increase PO selectivity. This review summarizes both experimental and theoretical studies on model catalysts for propylene epoxidation and their contributions to elucidating the reaction mechanism, intermediates, and active sites. We first show examples of experimental studies on Cu, Ag, and Au surfaces, and compare the reaction pathways and intermediates on these surfaces. Novel approaches including plasmon-mediated catalysis and utilization of shape-controlled crystal facets that open new opportunities for improving PO selectivity will also be discussed. We then describe how density functional theory (DFT) calculations have provided important insights into the reaction mechanism and active sites on Cu, Ag, and Au surfaces and clusters. Propylene oxidation pathways on other relevant metal surfaces will also be discussed. The combined experimental and computational studies elucidate the nature of surface oxygen species and the role of the oxametallacycle intermediate. We conclude by highlighting design principles and insights for guiding further development of active and selective propylene epoxidation catalysts.

The formation of chiral nanostructures via molecular assembly and reaction on solid surfaces is a ubiquitous surface process due to the symmetry-breaking at 2D surface. Studying chirality during the adsorption, assembly, and reaction of molecules on 2D solid surfaces at molecular level not only sheds deep insights into the enantioselective heterogeneous catalysis, chiral recognition, origin and evolution of chirality, and many important physical chemistry processes but also provides an important strategy to create chiral nanostructures. Here, we give a survey of recent advances in chiral expression and control in molecular assemblies and reactions on surfaces. We firstly give a brief introduction to the general concepts of chiral molecular nanostructures on surfaces. And then we focus on the induction and control of chirality expressed in molecular assemblies. The recent developments in the control strategies such as chiral co-adsorber, chiral auxiliary, chiral solvent, chiral templated surfaces, as well as the underlying mechanism to achieve the chiral induction and amplification, are reviewed. After that, we review the studies of chirality expressed in on-surface synthesis which has been proved to be a promising strategy to fabricate covalently bonded low-dimensional nanostructures and materials. In this respect, we introduce the chiral expression in the intramolecular and intermolecular coupling reactions on surfaces. In addition, we survey the methods to steer the stereoselectivity of on-surface reactions including the design of precursor structure, steric hindrance effect, substrate, kinetic parameters et al. Finally, the future outlook in this field is discussed.

Low-dimensional self-organized surface structures, induced by (sub)monolayer metal adsorbates on semiconductor surfaces may give rise not only to a variety of emergent electronic properties, but also to a multitude of specific localized vibronic features. The focus of this review is on the analysis of these novel surface vibration eigenmodes. The application of in situ surface Raman spectroscopy under UHV conditions on clean semiconductor surfaces and those with self-ordered adsorbates, in close conjunction with the calculations of Raman spectra, based on the first-principles determination of the structural, electronic and vibronic properties, allows a consistent determination of the vibration eigenfrequencies, symmmetry properties, and elongation patterns of the systems of interest. The localized nature of the surface eigenmodes determines the surface sensitivity, independent of the high light penetration depth of light. The surface contribution can be selectively enhanced by employing resonance condition to surface electronic transitions. Moreover, surface and bulk contributions can be separated by taking difference spectra between various stages of surface preparation. The relevant surfaces are Ge and moreover Si with different orientations ((111) and vicinal (hhk)), on which the adsorption of various metal elements (Au, Sn, Pb, or In) gives rise to two- and quasi-one-dimensional structures (e.g. Au-(5×2)/Si(111)) with a variety of vibration modes. The Raman analysis of these modes does not only enable the distinction between different proposed structural models (e.g. for Au-(3×3)/Si(111)), but also gives access to the role of electron-phonon coupling in structural phase transitions (e.g. for In-(8×2)–(4×1)/Si(111)).

Mineral/aqueous interfaces are ubiquitous in geochemistry and are employed for applications spanning catalysis to CO2 sequestration. Small changes in interface morphology have been shown to induce large changes in ion mobility, surface charge, and solvent orientation, which affect the function of these geochemical interfaces. While our ability to probe buried interfaces has been advanced by surface specific and sensitive vibrational spectroscopies, the overlapping response of surface groups and water has made complete structural interpretations of these systems difficult. We believe that by highlighting recent experimental and computational works further progress can be made.This review follows the evolution and current understanding of solvent and surface structure near SiO2, Al2O3, CaF2, and TiO2/aqueous interfaces generated by modern spectroscopic and computational techniques. By comparing information gathered from a range of vibrational spectroscopies and simulations progress can be made in the following fields including and not limited to; geochemistry, industrial/petroleum chemistry, interface science, vibrational spectroscopy, computational chemistry, and materials science.

Among fundamental diatomic molecules, the adsorption of carbon monoxide (CO) and nitric oxide (NO) on metal surfaces has been a subject of intensive research in the surface science community, partly owing to its relevance to heterogeneous catalysis used for environmental control. Compared to the rather well-defined adsorption mechanism of CO, that of NO is less understood because the adsorption results in much more complex reactions. The complexity is ascribed to the open-shell structure of valence electrons, making the molecule readily interact with the metal surface itself as well as with co-adsorbed molecules. Furthermore, the interaction crucially depends on the local structure of the surface. Therefore, to elucidate the interaction at the molecular scale, it is essential to study the valence state as well as the bonding geometry for individual NO molecules placed in a well-defined environment on the surface. Scanning tunneling microscopy (STM) is suitable for this purpose. In this review, we summarize the knowledge about the interaction of NO with metal surfaces, mainly focused on the valence electronic states, followed by recent studies using STM and atomic force microscopy (AFM) at the level of individual molecules.

Hexagonal boron nitride (hBN) monolayers have attracted considerable interest as atomically thin sp2-hybridized sheets that are readily synthesized on various metal supports. They complement the library of two-dimensional materials including graphene and open perspectives for van der Waals heterostructures. In this review, we discuss the surface science of hBN including its growth, the hBN/metal interface and its application as template for adsorbates. We mainly focus on experimental studies on hBN/metal single crystals under ultra-high vacuum conditions. The interfaces are classified regarding their geometric structure - ranging from planar to strongly corrugated overlayers - and their electronic properties - covering weakly and strongly interacting systems. The main part of this review deals with hBN/metal substrates acting as supports for adsorbates such as individual atoms, metal clusters, organic molecules, metal-organic complexes and networks. We summarize recent surface science studies that reveal the unique role of the hBN/metal interfaces in tailoring characteristic properties of such adsorbates. Central aspects include templating and self-assembly, catalytic activity and on-surface reactions, electronic and magnetic structure. As many of the resulting systems feature superstructures with periodicities in the nanometer range, a length scale also reflecting the size of adsorbates, scanning probe microscopy is one of the most common techniques employed. In short, the goal of this review is to give an overview on the experimental and complementary theoretical studies on hBN templates available to date and to highlight future perspectives.

Titanates are salts of polytitanic acid that can be synthesized as nanostructures in a great variety concerning crystallinity, morphology, size, metal content and surface chemistry. Titanate nanotubes (open-ended hollow cylinders measuring up to 200 nm in length and 15 nm in outer diameter) and nanowires (solid, elongated rectangular blocks with length up to 1500 nm and 30–60 nm diameter) are the most widespread representatives of the titanate nanomaterial family. This review covers the properties and applications of these two materials from the surface science point of view. Dielectric, vibrational, electron and X-ray spectroscopic results are comprehensively discussed first, then surface modification methods including covalent functionalization, ion exchange and metal loading are covered. The versatile surface chemistry of one-dimensional titanates renders them excellent candidates for heterogeneous catalytic, photocatalytic, photovoltaic and energy storage applications, therefore, these fields are also reviewed.

The fascinating particle size dependence to the physical, photophysical, and chemical properties of gold has motivated thousands of studies focused on exploring the ability of supported gold nanoparticles to catalyze chemical transformations. In particular, titanium dioxide-supported gold (Au/TiO2) nanoparticles may provide the right combination of electronic structure, structural dynamics, and stability to affect catalysis in important practical applications from environmental remediation to selective hydrogenation to carbon monoxide oxidation. Harnessing the full potential of Au/TiO2 will require a detailed atomic-scale understanding of the thermal and photolytic processes that accompany chemical conversion. This review describes some of the unique properties exhibited by particulate gold before delving into how those properties affect chemistry on titania supports. Particular attention is given first to thermally driven reactions on single crystal system. This review then addresses nanoparticulate samples in an effort begin to bridge the so-called materials gap. Building on the foundation provided by the large body of work in the field of thermal catalysis, the review describes new research into light-driven catalysis on Au/TiO2. Importantly, the reader should bear in mind throughout this review that thermal chemistry and thermal effects typically accompany photochemistry. Distinguishing between thermally-driven stages of a reaction and photo-induced steps remains a significant challenge, but one that experimentalists and theorists are beginning to decipher with new approaches. Finally, a summary of several state-of-the-art studies describes how they are illuminating new frontiers in the quest to exploit Au/TiO2 as an efficient catalyst and low-energy photocatalyst.

Atomic hydrogen is a highly reactive species of interest because of its role in a wide range of applications and technologies. Knowledge about the interactions of incident H atoms on metal surfaces is important for our understanding of many processes such as those occurring in plasma-enhanced catalysis and nuclear fusion in tokamak reactors. Herein we review some of the numerous experimental surface science studies that have focused on the interactions of H atoms that are incident on low-Miller index metal single-crystal surfaces. We briefly summarize the different incident H atom reaction mechanisms and several of the available methods to create H atoms in UHV environments before addressing the key thermodynamic and kinetic data available on metal and modified metal surfaces. Generally, H atoms are very reactive and exhibit high sticking coefficients even on metals where H2 molecules do not dissociate under UHV conditions. This reactivity is often reduced by adsorbates on the surface, which also create new reaction pathways. Abstraction of surface-bound D(H) adatoms by incident H(D) atoms often occurs by an Eley-Rideal mechanism, while a hot atom mechanism produces structural effects in the abstraction rates and forms homonuclear products. Additionally, incident H atoms can often induce surface reconstructions and populate subsurface and bulk absorption sites. The absorbed H atoms recombine to desorb H2 at lower temperature and can also exhibit higher subsequent reactivity with adsorbates than surface-bound H adatoms. Incident H atoms, either directly or via sorbed hydrogen species, hydrogenate adsorbed hydrocarbons, sulfur, alkali metals, oxygen, halogens, and other adatoms and small molecules. Thus, H atoms from the gas phase incident on surfaces and adsorbed layers create new reaction channels and products beyond those found from interactions of H2 molecules. Detailed aspects of the dynamics and energy transfer associated with these interactions and the important applications of hydrogen in plasma processing of semiconductors are beyond the scope of this review.

Metal-oxide interfaces are of great importance in catalytic applications since each material can provide a distinct functionality that is necessary for efficient catalysis in complex reaction pathways. Moreover, the synergy between two materials can yield properties that exceed the superposition of single sites. While interfaces between metals and metal oxides can play a key role in the reactivity of traditional supported catalysts, significant attention has recently been focused on using “inverted” oxide/metal catalysts to prepare catalytic interfaces with unique properties. In the inverted systems, metal surfaces or nanoparticles are covered by oxide layers ranging from submonolayer patches to continuous films with thickness at the nanometer scale. Inverse catalysts provide an alternative approach for catalyst design that emphasizes control over interfacial sites, including inverted model catalysts that provide an important tool for elucidation of mechanisms of interfacial catalytic reactions and oxide-coated metal nanoparticles that can yield improved stability, activity and selectivity for practical catalysts.This review begins by providing a summary of recent progress in the use of inverted model catalysts in surface science studies, where oxides are usually deposited onto the surface of metal single crystals under ultra-high vacuum conditions. Surface-level studies of inverse systems have yielded key insights into interfacial catalysis and facilitated active site identification for important reactions such as CO oxidation, the water-gas shift reaction, and CO2 reduction using well-defined model systems, informing strategies for designing improved technical catalysts. We then expand the scope of inverted catalysts, using the “inverse” strategy for preparation of higher-surface area practical catalysts, chiefly through the deposition of metal oxide films or particles onto metal nanoparticles. The synthesis techniques include encapsulation of metal nanoparticles within porous oxide shells to generate core-shell type catalysts using wet chemical techniques, the application of oxide overcoat layers through atomic layer deposition or similar techniques, and spontaneous formation of metal oxide coatings from more conventional catalyst geometries under reaction or pretreatment conditions. Oxide-coated metal nanoparticles have been applied for improvement of catalyst stability, control over transport or binding to active sites, direct modification of the active site structure, and formation of bifunctional sites. Following a survey of recent studies in each of these areas, future directions of inverted catalytic systems are discussed.